Cas no 3211-19-6 (cis-Cyclobutane-1,2-dicarbonitrile)

cis-Cyclobutane-1,2-dicarbonitrile structure
3211-19-6 structure
Product Name:cis-Cyclobutane-1,2-dicarbonitrile
CAS No:3211-19-6
MF:C6H6N2
MW:106.125240802765
CID:295118
PubChem ID:5324710
Update Time:2025-04-19

cis-Cyclobutane-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedicarbonitrile,(1R,2S)-rel-
    • Cis-Cyclobutane-1,2-dicarbonitrile
    • 1,2-Cyclobutanedicarbonitrile,cis- (8CI)
    • cis-1,2-Cyclobutanedicarbonitrile
    • cis-1,2-Cyclobutanedinitrile
    • cis-1,2-Dicyanocyclobutane
    • (1S,2R)-cyclobutane-1,2-dicarbonitrile
    • DTXSID20953988
    • 1,2-Cyclobutanedicarbonitrile, cis-
    • AKOS025116907
    • MFCD00238568
    • CZPLUOCTUPJSIZ-OLQVQODUSA-N
    • 3211-19-6
    • 1,2-Cyclobutanedicarbonitrile, (Z)-
    • (1R,2S)-cyclobutane-1,2-dicarbonitrile
    • SCHEMBL11569759
    • cis-Cyclobutane-1,2-dicarbonitrile
    • MDL: MFCD00238568
    • Inchi: 1S/C6H6N2/c7-3-5-1-2-6(5)4-8/h5-6H,1-2H2/t5-,6+
    • InChI Key: CZPLUOCTUPJSIZ-OLQVQODUSA-N
    • SMILES: N#C[C@@H]1CC[C@@H]1C#N

Computed Properties

  • Exact Mass: 106.053098200g/mol
  • Monoisotopic Mass: 106.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Color/Form: Not available
  • Solubility: Not available

cis-Cyclobutane-1,2-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C989463-10mg
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